Cas no 1021073-02-8 (3,4,5-trimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide)

• Product Name: 3,4,5-trimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide
• CAS No: 1021073-02-8
• MF: C₂₁H₂₄N₆O₄
• MW: 424.453063964844
• CID: 5765354
• Update Time: 2025-11-01

3,4,5-trimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-[2-[[6-(pyridin-2-ylamino)pyridazin-3-yl]amino]ethyl]benzamide
• 3,4,5-trimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide

• Inchi： 1S/C21H24N6O4/c1-29-15-12-14(13-16(30-2)20(15)31-3)21(28)24-11-10-23-18-7-8-19(27-26-18)25-17-6-4-5-9-22-17/h4-9,12-13H,10-11H2,1-3H3,(H,23,26)(H,24,28)(H,22,25,27)
• InChI Key： HKHXBAMOLVDPMN-UHFFFAOYSA-N
• SMILES： C(NCCNC1=NN=C(NC2=NC=CC=C2)C=C1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Additional information on 3,4,5-trimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide

3,4,5-trimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide: A Promising Compound in the Field of Medicinal Chemistry

3,4,5-trimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide (CAS No. 1021073-02-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzamides and is characterized by the presence of multiple methoxy groups and a pyridazine ring, which contribute to its biological activity and pharmacological properties.

The methoxy groups in the compound's structure are known to enhance lipophilicity and improve cellular permeability, which are crucial for drug delivery and bioavailability. The pyridazine ring, on the other hand, is a versatile scaffold that has been extensively studied for its role in various biological processes, including anti-inflammatory and anti-cancer activities. The combination of these structural elements makes 3,4,5-trimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide a promising candidate for further research and development.

Recent studies have highlighted the potential of 3,4,5-trimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 3,4,5-trimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide could be a valuable therapeutic agent for inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3,4,5-trimethoxy-N-[2-({6-[(pyridin-2-y-l)amino]pyridazin-3-y-l}amino)ethyl]benzamide has also shown promising anticancer activity. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings underscore the potential of 3,4,5-trimethoxy-N-[2-( {6-[ ( pyridin - 2 - yl) amino ] pyridazin - 3 - yl } amino ) ethyl ] benzamide as an anticancer agent.

The pharmacokinetic properties of 3,4,5-trimethoxy-N-[2-( {6-[ ( pyridin - 2 - yl) amino ] pyridazin - 3 - yl } amino ) ethyl ] benzamide have also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Moreover, it has been shown to have low toxicity and minimal side effects in animal models, which is a crucial factor for its clinical development.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize the pharmacological profile of 3,4,5-trimethoxy-N-[2-( {6-[ ( pyridin - 2 - yl) amino ] pyridazin - 3 - yl } amino ) ethyl ] benzamide. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with initial results showing promising outcomes. These trials are expected to provide valuable insights into the therapeutic applications of this compound and pave the way for its eventual approval as a new drug.

In conclusion, 3,4,5-trimethoxy-N-[2-( {6-[ ( pyridin - 2 - yl) amino ] pyridazin - 3 - yl } amino ) ethyl ] benzamide (CAS No. 1021073-02-8) is a highly promising compound with a unique chemical structure that offers significant therapeutic potential. Its anti-inflammatory and anticancer properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As more studies are conducted and clinical trials progress, it is likely that this compound will play an important role in advancing our understanding of disease mechanisms and developing new treatments for various medical conditions.